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Compound of Interest

Compound Name: 4-Amino-2-nitropyridine

Cat. No.: B056722 Get Quote

Essential Safety and Handling Guide for 4-Amino-2-
nitropyridine
This guide provides critical safety, handling, and disposal information for 4-Amino-2-
nitropyridine, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and compliance

with safety regulations.

Hazard Identification and Classification
4-Amino-2-nitropyridine is a chemical that requires careful handling due to its potential

hazards. While specific data for this exact isomer is limited, information from closely related

isomers like 4-aminopyridine and 4-Amino-3-nitropyridine indicates significant health risks. The

substance is classified as highly toxic and hazardous upon exposure.[1][2]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 2 or 3[3]

Acute Toxicity, Dermal: Category 3[3]

Acute Toxicity, Inhalation: Category 3[4]

Skin Corrosion/Irritation: Category 1B or 2[5]
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Serious Eye Damage/Eye Irritation: Category 1 or 2[5]

Aquatic Hazard (Acute & Chronic): Category 2 or 3[3]

Hazard Statements (H-phrases):

H300/H301: Fatal or Toxic if swallowed.[3]

H311 + H331: Toxic in contact with skin or if inhaled.[4]

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[4]

H411/H412: Toxic or harmful to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 4-Amino-2-nitropyridine to minimize

exposure risk. All handling of this compound should be conducted within a certified chemical

fume hood.[1]
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Protection Area Equipment Specification and Rationale

Eye/Face
Safety Goggles or Full-Face

Shield

Required to protect against

splashes and dust. Standard

safety glasses are insufficient;

chemical splash goggles are

necessary.[1]

Hand
Double-Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile or

other impervious gloves.[1]

Always inspect gloves before

use and use proper removal

techniques to avoid skin

contact.[6]

Body
Laboratory Coat and

Protective Clothing

A fully buttoned, appropriately

sized lab coat must be worn

over full-length pants and

closed-toe shoes.[1] For larger

quantities or spill cleanup,

flame-retardant and antistatic

protective clothing may be

necessary.[3]

Respiratory
NIOSH/MSHA-Approved

Respirator

Required when dusts are

generated or if there is a risk of

exceeding exposure limits.[7]

Use should occur after

engineering controls have

been optimized.[1]

Operational Plans: Handling, Storage, and Disposal
Safe Handling Protocol
Adherence to proper handling procedures is crucial for safety.

Work Area: Always handle 4-Amino-2-nitropyridine inside a properly functioning and

certified chemical fume hood to minimize inhalation exposure.[1]
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Avoid Contamination: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[8]

Dust Prevention: Avoid the formation and generation of dust and aerosols during handling.[1]

[3]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1]

Immediately remove and launder any contaminated clothing before reuse.

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[1][9] Ground

all equipment containing the material.[1]

Storage Requirements
Proper storage is essential to maintain the chemical's stability and prevent accidental

exposure.

Container: Keep the container tightly closed and upright in a dry, cool, and well-ventilated

area.[1][7]

Security: Store in a locked cabinet or an area accessible only to authorized personnel.[4][7]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, and acid anhydrides.[1][7]

Disposal Plan
4-Amino-2-nitropyridine must be disposed of as hazardous waste. Never dispose of this

material down the drain or in regular trash.[1][2]

Waste Collection: Collect waste material in a designated, properly labeled, and closed

hazardous waste container.[1][8]

Spill Materials: Any materials used to clean up spills (e.g., absorbent pads, vermiculite) must

also be treated as hazardous waste.[4] Double bag and securely fasten all spill materials.[1]

Professional Disposal: Arrange for chemical waste collection through your institution's

Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal
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company.[1][8] Dispose of the contents and container in accordance with all local, regional,

and national regulations.[8]

Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with a safety

shower for at least 15 minutes. Wash with soap

and water. Seek immediate medical attention.[1]

[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes in an eyewash station,

removing contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give two

glasses of water to drink. Seek immediate

medical attention.[4]

Spill Response Protocol
A chemical spill of 4-Amino-2-nitropyridine requires a swift and organized response.

Evacuate: Immediately evacuate the area and alert others.[1]

Assess: From a safe distance, assess the extent of the spill. If the spill is large (>1 Liter),

involves a significant inhalation risk, or you are not trained to handle it, call emergency
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services or your institution's EH&S department immediately.[1]

Contain (for minor spills): For small, manageable spills, and if properly trained and equipped

with the correct PPE, confine the spill to a small area using a spill kit or absorbent material

like vermiculite or sand.[1][4]

Clean-Up: Carefully sweep or wipe up the material.[4] Use a water spray to reduce vapors if

necessary.[1] Neutralize the residue with a dilute solution of acetic acid if appropriate for the

situation.[1]

Decontaminate: Clean the affected area thoroughly.

Dispose: Place all contaminated materials in a sealed, labeled hazardous waste container

for proper disposal.[1]

Report: Report the incident to your supervisor and the appropriate institutional safety office.

[1]

Below is a workflow diagram for handling a chemical spill.
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Caption: Workflow for emergency response to a 4-Amino-2-nitropyridine spill.
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Quantitative Data Summary
The following table summarizes key quantitative data. Note that some data pertains to the

closely related isomer 4-aminopyridine, as specific data for 4-Amino-2-nitropyridine is not

readily available.

Property Value Source (Compound)

Molecular Formula C5H5N3O2 Key Organics[10]

Molecular Weight 139.11 g/mol Key Organics[10]

Melting Point 155 - 158 °C (311 - 316 °F)
Sigma-Aldrich (4-

Aminopyridine)

Boiling Point 273 °C (523 °F)
Sigma-Aldrich (4-

Aminopyridine)

Flash Point 156 °C (312.8 °F)
Fisher Scientific (4-

Aminopyridine)[7]

Autoignition Temp. 640 °C (1184 °F)
Fisher Scientific (4-

Aminopyridine)[7]

Log Pow (n-octanol/water) ca. -0.76 (pH 7.4)
Sigma-Aldrich (4-

Aminopyridine)

Aquatic Toxicity (Fish)
LC50: 3.43 mg/L (96h, Oryzias

latipes)

Sigma-Aldrich (4-

Aminopyridine)

Aquatic Toxicity (Daphnia)
EC50: 14.5 mg/L (48h,

Daphnia magna)

Sigma-Aldrich (4-

Aminopyridine)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Amino-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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